1-acetyl-N-ethyl-N-phenylpiperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-ethyl-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H22N2O2/c1-3-18(15-7-5-4-6-8-15)16(20)14-9-11-17(12-10-14)13(2)19/h4-8,14H,3,9-12H2,1-2H3
• InChI Key: WJAACJBWOPZILP-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2CCN(CC2)C(=O)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

1-acetyl-N-ethyl-N-phenylpiperidine-4-carboxamide, also known as etonitazene, is a synthetic opioid analgesic drug that was first synthesized in the 1950s. It is structurally related to fentanyl and is classified as a Schedule I controlled substance in the United States due to its high potential for abuse and addiction. Etonitazene has been the subject of scientific research due to its potent analgesic properties and potential therapeutic applications.

Mechanism of Action

Etonitazene acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It binds to the receptor and activates a cascade of signaling pathways that ultimately result in the inhibition of pain transmission in the central nervous system. Etonitazene also has affinity for the delta-opioid receptor and the kappa-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
Etonitazene produces a range of physiological effects, including analgesia, sedation, and respiratory depression. It also has the potential to produce euphoria and addiction, which are common features of opioid drugs. Etonitazene has been shown to be more potent than morphine in animal models, and its effects can last for several hours.

Advantages and Limitations for Lab Experiments

Etonitazene has several advantages for use in laboratory experiments. It is highly potent and can produce consistent results, which makes it useful for investigating the mechanisms of opioid action. However, its high potential for abuse and addiction makes it difficult to use in human studies, and its classification as a controlled substance limits its availability for research purposes.

Future Directions

There are several potential future directions for research on 1-acetyl-N-ethyl-N-phenylpiperidine-4-carboxamide. One area of interest is the development of new opioid drugs that are less addictive and have fewer side effects than currently available medications. Another area of research is the investigation of the molecular mechanisms of opioid action, which could lead to the development of new treatments for pain and addiction. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound, which could improve our understanding of its effects and potential therapeutic applications.

Synthesis Methods

The synthesis of 1-acetyl-N-ethyl-N-phenylpiperidine-4-carboxamide involves the reaction of N-phenethyl-4-piperidone with ethylamine and acetic anhydride. The resulting product is then treated with hydrochloric acid to yield the final compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise in organic chemistry.

Scientific Research Applications

Etonitazene has been the subject of scientific research due to its potent analgesic properties. It has been shown to be effective in relieving pain in animal models and has been investigated for its potential use in human pain management. Etonitazene has also been studied for its potential use in treating opioid addiction and withdrawal symptoms.